Cas no 1227048-97-6 (2,6-diamino-3-Pyridinecarboxylic acid methyl ester)

2,6-Diamino-3-pyridinecarboxylic acid methyl ester is a versatile pyridine derivative with applications in pharmaceutical and organic synthesis. Its structure, featuring both amino and ester functional groups, makes it a valuable intermediate for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). The compound's reactivity allows for selective modifications, enabling the synthesis of complex molecules with high precision. Its stability under standard conditions ensures consistent performance in synthetic workflows. This derivative is particularly useful in medicinal chemistry for developing drug candidates due to its ability to serve as a scaffold for further functionalization. Proper handling and storage are recommended to maintain its integrity.

2,6-diamino-3-Pyridinecarboxylic acid methyl ester structure

1227048-97-6 structure

Product Name:2,6-diamino-3-Pyridinecarboxylic acid methyl ester

CAS No:1227048-97-6

MF:C₇H₉N₃O₂

MW:167.165261030197

CID:1102395

PubChem ID:119083719

Update Time:2025-06-06

2,6-diamino-3-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 2,6-diamino-3-Pyridinecarboxylic acid methyl ester
- SCHEMBL20306004
- Methyl 2,6-diaminonicotinate
- 1227048-97-6
- Inchi： 1S/C7H9N3O2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3,(H4,8,9,10)
- InChI Key： QPNHFJSWVMCXAB-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=C(N)N=C1N)=O

Computed Properties

Exact Mass: 167.069476538g/mol
Monoisotopic Mass: 167.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 91.2Å²

2,6-diamino-3-Pyridinecarboxylic acid methyl ester Pricemore >>

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Alichem	A029207170-5g	Methyl 2,6-diaminonicotinate	1227048-97-6	95%	5g	$2170.80	2023-09-03
Alichem	A029207170-10g	Methyl 2,6-diaminonicotinate	1227048-97-6	95%	10g	$2785.86	2023-09-03
Alichem	A029207170-25g	Methyl 2,6-diaminonicotinate	1227048-97-6	95%	25g	$5121.48	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1604984-5g	Methyl 2,6-diaminonicotinate	1227048-97-6	98%	5g	￥25687.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1604984-10g	Methyl 2,6-diaminonicotinate	1227048-97-6	98%	10g	￥32961.00	2024-08-09